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Compound of Interest

Compound Name: PF-00356231 hydrochloride

Cat. No.: B15579320

For Research Use Only (RUO). Not for use in diagnostic procedures.

Introduction

PF-00356231 hydrochloride, also known as PF-562271, is a potent, ATP-competitive, and
reversible inhibitor of Focal Adhesion Kinase (FAK) and Pyk2 kinase, with a significantly higher
selectivity for FAK.[1][2][3] FAK is a non-receptor tyrosine kinase that plays a crucial role in
integrin-mediated signal transduction, regulating key cellular processes such as adhesion,
migration, proliferation, and survival.[4] Dysregulation of the FAK signaling pathway is
frequently observed in various cancers, making it an attractive target for therapeutic
intervention.[4][5] Inhibition of FAK by PF-00356231 hydrochloride has been shown to induce
cell cycle arrest and apoptosis in cancer cells.[3]

Flow cytometry is a powerful and high-throughput technique for single-cell analysis, enabling
the quantitative assessment of cellular responses to therapeutic compounds.[6][7][8] This
document provides detailed protocols for the analysis of apoptosis and cell cycle distribution in
cells treated with PF-00356231 hydrochloride using flow cytometry.

Data Presentation

The following tables summarize hypothetical quantitative data from a human cancer cell line
(e.g., PC-3) treated with PF-00356231 hydrochloride for 48 hours.
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Table 1: Analysis of Apoptosis by Annexin V and Propidium lodide (PI) Staining

. % Late
. % Early Apoptotic . )
% Live Cells . Apoptotic/Necrotic
Treatment Group . Cells (Annexin V+ | .
(Annexin V- PI-) PI.) Cells (Annexin V+ |
Pl+)
Vehicle Control (0.1%
945+25 3.1+0.9 24+0.6
DMSO)
PF-00356231 HCI (1
75.2+3.8 158+21 9.0x15
HM)
PF-00356231 HCI (5
40.1+£5.1 35.7+4.2 242 £+ 3.3
HM)
Table 2: Cell Cycle Analysis by Propidium lodide (PI1) Staining
Treatment Group % GO0/G1 Phase % S Phase % G2/M Phase
Vehicle Control (0.1%
58.2+3.1 289+24 129+1.8
DMSO)
PF-00356231 HCI (1
68.5+4.0 18.3+29 13.2+21
HM)
PF-00356231 HCI (5
78945 95+1.9 11.6+£25

HM)

Mandatory Visualizations
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Cell Culture & Treatment

( Seed cells in culture plates )

Treat with PF-00356231 HCI
(include vehicle control)

Sample Pfeparation

Harvest cells
(adherent and floating)
( Wash with PBS )

Stain cells
(e.g., Annexin V/PI or Pl alone)
(Resuspend in appropriate buffer)

Data Acquisit'#n & Analysis

( Acquire data on flow cytometer )

Analyze data to quantify
apoptosis or cell cycle phases

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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